Cas no 1445951-81-4 (2-(1-Methoxycyclobutyl)acetic acid)

• Product Name: 2-(1-Methoxycyclobutyl)acetic acid
• CAS No: 1445951-81-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD25509415
• CID: 4600303
• PubChem ID: 75525687
• Update Time: 2025-08-05

2-(1-Methoxycyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxycyclobutyl)acetic acid
• VHC95181
• Z1836338742
• 2-(1-Methoxycyclobutyl)acetic acid

• MDL： MFCD25509415
• Inchi： 1S/C7H12O3/c1-10-7(3-2-4-7)5-6(8)9/h2-5H2,1H3,(H,8,9)
• InChI Key： VXTNKQXAIZLXRP-UHFFFAOYSA-N
• SMILES： O(C)C1(CC(=O)O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(1-Methoxycyclobutyl)acetic acid

2-(1-Methoxycyclobutyl)acetic Acid: A Comprehensive Overview

2-(1-Methoxycyclobutyl)acetic acid (CAS No. 1445951-81-4) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including drug development and material science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-(1-Methoxycyclobutyl)acetic acid.

The molecular formula of 2-(1-Methoxycyclobutyl)acetic acid is C₇H₁₂O₃, and its molecular weight is approximately 140.17 g/mol. The compound features a cyclobutyl ring with a methoxy substituent and an acetic acid functional group. This unique combination of structural elements imparts specific chemical and physical properties to the molecule, making it an interesting subject for both fundamental and applied research.

In terms of synthesis, 2-(1-Methoxycyclobutyl)acetic acid can be prepared through several routes. One common method involves the reaction of cyclobutyl methanol with acetic anhydride in the presence of a suitable catalyst. Another approach involves the oxidation of 2-(1-methoxycyclobutyl)ethanol using an oxidizing agent such as potassium permanganate or hydrogen peroxide. These synthetic methods have been optimized to achieve high yields and purity levels, which are crucial for downstream applications.

The chemical properties of 2-(1-Methoxycyclobutyl)acetic acid are influenced by its functional groups. The carboxylic acid group makes the compound acidic and capable of forming salts with various cations. The methoxy group on the cyclobutyl ring contributes to the molecule's hydrophobicity and can affect its solubility in different solvents. These properties make 2-(1-Methoxycyclobutyl)acetic acid suitable for use in a range of chemical reactions and formulations.

In biological studies, 2-(1-Methoxycyclobutyl)acetic acid has shown promising activity in several areas. Recent research has focused on its potential as a therapeutic agent for various diseases. For instance, studies have demonstrated that this compound exhibits anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Additionally, preliminary investigations have suggested that 2-(1-Methoxycyclobutyl)acetic acid may have antitumor effects, making it a candidate for further exploration in cancer research.

The pharmacokinetics of 2-(1-Methoxycyclobutyl)acetic acid have also been studied to understand its behavior in biological systems. Research has shown that the compound is well-absorbed when administered orally and has a moderate half-life in vivo. These characteristics suggest that it could be developed into an effective oral medication with sustained therapeutic effects.

In the context of drug development, 2-(1-Methoxycyclobutyl)acetic acid has been evaluated for its potential as a lead compound in the discovery of new drugs. Its unique structure and biological activities make it an attractive starting point for medicinal chemists to design more potent and selective derivatives. Ongoing efforts are focused on optimizing its pharmacological profile through structural modifications and combinatorial chemistry approaches.

Beyond pharmaceutical applications, 2-(1-Methoxycyclobutyl)acetic acid has found use in material science due to its ability to modify the properties of polymers and other materials. For example, it can be incorporated into polymer matrices to enhance their mechanical strength or improve their thermal stability. This versatility makes it a valuable additive in various industrial processes.

In conclusion, 2-(1-Methoxycyclobutyl)acetic acid (CAS No. 1445951-81-4) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure confers specific chemical and biological properties that make it an interesting subject for both fundamental studies and practical applications. As research continues to advance, it is likely that new uses and benefits of this compound will be discovered, further expanding its impact in these fields.